
Erythrocentauric acid chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Erythrocentauric acid

Cat. No.: B564403 Get Quote

An In-depth Technical Guide on Erythrocentauric Acid

This technical guide provides a comprehensive overview of the chemical structure, properties,

and current state of research on Erythrocentauric acid. The information is intended for

researchers, scientists, and professionals in the field of drug development and natural product

chemistry.

Chemical Identity and Structure
Erythrocentauric acid, systematically named 1-oxo-3,4-dihydroisochromene-5-carboxylic

acid, is a natural compound classified under the coumarin family.[1] It has been isolated from

the roots of the plant Gentiana macrophylla.[2]

The fundamental chemical structure consists of a dihydroisochromene core, which is a bicyclic

system containing a benzene ring fused to a dihydropyranone ring. A carboxylic acid group is

substituted at the C5 position of the benzene ring.

Chemical and Physical Properties
The known quantitative properties of Erythrocentauric acid are summarized in the table

below. These computed descriptors are primarily sourced from public chemical databases.
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Property Value Source

Molecular Formula C₁₀H₈O₄ [1][3]

Molecular Weight 192.17 g/mol [1][3]

IUPAC Name

1-oxo-3,4-

dihydroisochromene-5-

carboxylic acid

[3]

CAS Number 90921-13-4 [3]

Density 1.4±0.1 g/cm³ [1]

Monoisotopic Mass 192.04225873 Da [3]

InChI Key
VOPDFFBAKXNSRA-

UHFFFAOYSA-N
[3]

Canonical SMILES
C1COC(=O)C2=C1C(=CC=C2

)C(=O)O
[3]

XLogP3 1.3 [3]

Appearance Powder [1]

Purity (Commercial) >95% [1]

Experimental Protocols
Detailed experimental protocols for the isolation and synthesis of Erythrocentauric acid are

not extensively documented in publicly available literature. However, based on existing studies

of its natural source and related isomers, the following methodologies can be outlined.

Isolation from Gentiana macrophylla
Erythrocentauric acid is a natural constituent of Gentiana macrophylla roots. The general

procedure for its extraction and purification involves solvent extraction followed by column

chromatography.[1]

Methodology Overview:
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Extraction: The dried and powdered roots of Gentiana macrophylla are subjected to

extraction, typically with water or an alcohol-water mixture.

Pre-purification: The crude extract undergoes preliminary purification steps such as alcohol

precipitation to remove polysaccharides and other macromolecules, followed by filtration.

Concentration: The resulting filtrate is concentrated under reduced pressure to yield a

condensed solution rich in secondary metabolites.

Column Chromatography: The concentrated extract is loaded onto a macroporous resin

column for separation.

Elution & Fraction Collection: The column is eluted with a solvent gradient (e.g., increasing

concentrations of ethanol in water) to separate compounds based on polarity. Fractions are

collected systematically.

Final Purification: Fractions containing Erythrocentauric acid, as identified by techniques

like TLC or HPLC, are combined, concentrated, and may be subjected to further

chromatographic steps (e.g., Sephadex, preparative HPLC) to achieve high purity.

Structure Elucidation: The final structure is confirmed using spectral methods, including UV,

IR, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H-

NMR, ¹³C-NMR).[1]
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Fig. 1: General workflow for the isolation of Erythrocentauric acid.
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Potential Synthetic Pathway
A specific, validated synthesis protocol for Erythrocentauric acid (the 5-carboxylic acid

isomer) is not readily available. However, a synthetic route can be proposed based on the

reported synthesis of the related 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylic acid

derivatives.[2] The key steps would likely involve the formation of the isochromene ring system

followed by functional group manipulations. A plausible general approach is outlined below.

Methodology Overview:

Starting Material: A suitably substituted benzene derivative, such as 2-methyl-3-nitrobenzoic

acid methyl ester, would serve as a starting point.

Side-chain Elaboration: The methyl group would be functionalized, for example, via

bromination followed by displacement to introduce a two-carbon unit, ultimately forming a

precursor for the lactone ring.

Lactone Ring Formation: Intramolecular cyclization would be induced to form the 3,4-

dihydroisochromen-1-one ring system.

Carboxylic Acid Introduction: The nitro group from the starting material could be reduced to

an amine, which is then converted to the carboxylic acid via a Sandmeyer-type reaction

(diazotization followed by reaction with a cyanide source and subsequent hydrolysis).

Purification: The final product would be purified using standard techniques such as

recrystallization or column chromatography.
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Fig. 2: A plausible synthetic workflow for Erythrocentauric acid.

Biological Activity and Signaling Pathways
As of late 2025, there is a significant lack of published research on the specific biological

activities, pharmacological effects, and mechanisms of action of Erythrocentauric acid.

Searches of scientific databases do not yield studies detailing its interaction with biological

targets or its effects on cellular signaling pathways.
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This indicates that Erythrocentauric acid is an under-investigated natural product,

representing an opportunity for future research in areas such as:

Screening for antimicrobial, anti-inflammatory, or anticancer activity.

Investigation of enzyme inhibition properties.

Elucidation of its effects on key cellular signaling cascades.
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Fig. 3: Current research status of Erythrocentauric acid.

Conclusion
Erythrocentauric acid is a well-characterized coumarin from a chemical perspective, with its

structure and basic properties defined. It can be isolated from its natural source, Gentiana

macrophylla. However, a significant knowledge gap exists regarding its synthesis and biological

functions. This guide summarizes the current available technical data and highlights the

unexplored potential of this molecule, making it a candidate for further investigation in natural

product synthesis and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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